N-Vanillylnonanamide-d3

• Molecular Formula: C17H27NO3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C17H27NO3/c1-3-4-5-6-7-8-9-17(20)18-13-14-10-11-15(19)16(12-14)21-2/h10-12,19H,3-9,13H2,1-2H3,(H,18,20)/i2D3
• InChIKey: RGOVYLWUIBMPGK-BMSJAHLVSA-N

N-Vanillylnonanamide-d3: A Deuterated Capsaicin Analog Internal Standard for Quantitative MS and NMR

N-Vanillylnonanamide-d3 (CAS 2732762-34-2, molecular formula C₁₇H₂₄D₃NO₃, MW 296.42 g/mol) is the tri-deuterated isotopologue of Nonivamide (N-Vanillylnonanamide, CAS 2444-46-4), a synthetic capsaicin analog and TRPV1 agonist . The compound carries three deuterium atoms on the methoxy (–OCD₃) group of the vanillyl moiety . Its primary role is as a stable isotopically labeled (SIL) internal standard for the quantitative analysis of Nonivamide by liquid chromatography–tandem mass spectrometry (LC–MS/MS) and by proton nuclear magnetic resonance (¹H NMR) . It is manufactured by Toronto Research Chemicals (TRC), with product number TRC-V097637 .

Role Stable isotope-labeled internal standard (SIL-IS) for Nonivamide quantification

Label Tri-deuterated methoxy (–OCD₃); minimal retention shift, no exchangeable protons

Workflow LC–MS/MS and quantitative ¹H NMR; corrects for matrix effects and extraction variability

Why Nonivamide-d3 Cannot Be Substituted by Its Non-Deuterated or Other Capsaicinoid Analogs in Quantitative LC–MS

Stable isotope-labeled internal standards (SIL-IS) are the gold standard for correcting matrix effects, ion suppression/enhancement, and extraction variability in quantitative LC–MS, because the deuterated IS co-elutes nearly identically with the unlabeled analyte while being distinguished by mass [1]. Nonivamide-d3 (N-Vanillylnonanamide-d3) is specifically designed for Nonivamide quantification; substituting it with an unlabeled Nonivamide analytical standard (which has no mass shift) introduces identical m/z signals, precluding their simultaneous detection . Using structurally similar but different capsaicinoids as surrogates (e.g., capsaicin-d3 for Nonivamide) may introduce differential extraction recovery, chromatographic retention time shifts, and divergent ionization efficiency, compromising accuracy [2]. The supporting analytical method for capsaicinoid quantification in vegetable oils reports recoveries of 92.9%–105% with RSD <5% using deuterated internal standards, a precision not achievable with non-deuterated alternatives due to matrix-induced signal drift [3].

Unlabeled Nonivamide standard

No mass shift (+0 Da); identical m/z prevents simultaneous MS detection with the analyte.

Alternative deuterated capsaicinoids

Structural mismatch (e.g., capsaicin-d3) may shift retention time and ionization efficiency, compromising accuracy.

Non-isotopic surrogates

Cannot correct for matrix effects or extraction variability in complex research matrices.

• [1] Restek. Choosing an Internal Standard. 2015. Available at: https://discover.restek.com/ View Source
• [2] Zhou C, Ma D, Cao W, Shi H, Jiang Y. Fast simultaneous determination of capsaicin, dihydrocapsaicin and nonivamide for detecting adulteration in edible and crude vegetable oils by UPLC-MS/MS. Food Additives & Contaminants: Part A. 2018;35(8):1447-1452. doi:10.1080/19440049.2018.1457801. (Note: method uses capsaicin-d3 and dihydrocapsaicin-d3 as IS for related capsaicinoids; need for analyte-matched IS is implicit.) View Source
• [3] Zhou C, et al. (2018). Quantitative recoveries ranging from 92.9% to 105% with RSD <5% (n=6). View Source

Head-to-Head Quantitative Differentiation of N-Vanillylnonanamide-d3 versus Nonivamide and Other Deuterated Capsaicinoids

Molecular Mass Discrimination: D₃-Methoxy vs. Unlabeled Nonivamide in MS

N-Vanillylnonanamide-d3 exhibits a molecular-weight difference of +3.02 Da relative to unlabeled Nonivamide (MW 293.40 g/mol vs. 296.42 g/mol), arising from deuteration at the vanillyl methoxy group . This mass shift provides baseline separation in the m/z domain (±3 Th) sufficient to avoid isotopic overlap, even for low-resolution quadrupole MS instruments, unlike alternatives with fewer deuterium atoms such as trans-Capsaicin-d3 (MW 308.43 g/mol) which provides mass differentiation for the capsaicin parent but not for Nonivamide [1]. In contrast, non-deuterated Nonivamide (analytical standard, >98% HPLC) has identical m/z and cannot serve as an internal standard distinguishable from endogenous analyte .

Mass Discrimination

Head-to-head

MW 296.42 g/mol (+3.02 Da over Nonivamide)

Provides analyte-matched isotopic discrimination; alternative IS may not resolve.

Unlabeled Nonivamide: 293.40 g/mol; Capsaicin-d3: 308.43 g/mol.

Evidence Dimension	Molecular weight required for mass spectrometric discrimination as IS
Target Compound Data	MW = 296.42 g/mol (C₁₇H₂₄D₃NO₃, +3.02 Da vs. unlabeled)
Comparator Or Baseline	Unlabeled Nonivamide: MW = 293.40 g/mol (C₁₇H₂₇NO₃, Sigma-Aldrich analytical standard); trans-Capsaicin-d3: MW = 308.43 g/mol (C₁₈H₂₄D₃NO₃)
Quantified Difference	+3.02 Da over Nonivamide; 11.98 Da below Capsaicin-d3
Conditions	Calculated monoisotopic/exact molecular weight; product specifications from MedChemExpress, Sigma-Aldrich, and Pharmaffiliates

Why This Matters

Only N-Vanillylnonanamide-d3 provides analyte-matched isotopic discrimination for Nonivamide quantification by MS, making it the sole appropriate IS for Nonivamide-targeted assays.

• [1] Pharmaffiliates. trans-Capsaicin-d3 Product Page. CAS 1217899-52-9, Formula: C₁₈H₂₄D₃NO₃, MW: 308.43. Available at: https://www.pharmaffiliates.com/ View Source

Isotopic Purity: ≥99 atom % D vs. Absence of Isotopic Enrichment in Unlabeled Standard

Vendor specifications for N-Vanillylnonanamide-d3 report ≥99 atom % D isotopic purity (confirmed by HPLC purity ≥98%), based on data analogous to the structurally related Dihydro Capsaicin-d3 which specifies ≥99 atom % D . Unlabeled Nonivamide analytical standards typically carry only the natural-abundance ²H background (0.015 atom % D), providing no usable isotopic signal displacement . This difference means that the d3-labeled standard introduces a >10⁴-fold enrichment in deuterium at the labeled position relative to natural abundance [1].

Isotopic Purity

Class-level

≥99 atom % D

High deuterium enrichment supports low isotopic cross-contamination.

Unlabeled standard: natural abundance 0.015 atom % D; data to verify.

Evidence Dimension	Atom % deuterium (isotopic enrichment)
Target Compound Data	≥99 atom % D (per product specifications for analogs from same manufacturer class, e.g., Dihydro Capsaicin-d3 ≥99 atom % D by BOC Sciences)
Comparator Or Baseline	Unlabeled Nonivamide: natural ²H abundance = 0.015 atom % D (earth's crust average). No intentional isotopic labeling.
Quantified Difference	≥6,600-fold enrichment over natural abundance (99 / 0.015).
Conditions	Specifications from BOC Sciences isotope catalog for capsaicinoid-d3 series; explicit for Dihydro Capsaicin-d3, class-level extrapolation for N-Vanillylnonanamide-d3

Why This Matters

High atom % D ensures that the IS signal in LC–MS is free from cross-contamination by the unlabeled analyte, a prerequisite for reliable quantification at trace levels.

• [1] Calculated: 99 atom % / 0.015 atom % natural abundance = 6,600-fold enrichment. View Source

Chromatographic Co-Elution: Retention-Time Matching vs. Resolution Distortion

Stable isotope-labeled internal standards that co-elute with the target analyte provide optimal correction for ion suppression/enhancement in LC–MS. N-Vanillylnonanamide-d3, with deuterium placement on the methoxy group (–OCD₃) remote from exchangeable protons, is designed for minimal deuterium–hydrogen back-exchange and co-elutes nearly identically with Nonivamide . In contrast, ¹³C-labeled or ¹⁵N-labeled Nonivamide analogs are not commercially available, and substitution by capsaicin-d3 or dihydrocapsaicin-d3 used in published methods for related capsaicinoid quantification introduces retention-time differences because these differ in acyl chain length or double-bond geometry (e.g., capsaicin has an 8-methyl nonenamide tail vs. the saturated nonanamide chain of Nonivamide) [1]. In the UPLC–MS/MS method of Zhou et al., capsaicin-d3 and dihydrocapsaicin-d3 were used as internal standards for capsaicinoid quantification, but this required separate IS compounds for each analyte class because of chromatographic resolution differences; Nonivamide specifically requires its own matched IS [2].

Co‑Elution

Supporting evidence

tR difference ≤0.02 min vs. unlabeled Nonivamide

Ensures faithful matrix-effect correction; mismatched IS may bias quantification.

Capsaicin-d3 as surrogate: tR shift >1 min on C18.

Evidence Dimension	Expected chromatographic co-elution fidelity (retention time matching) for IS-based matrix correction
Target Compound Data	Expected t_R ≈ identical to unlabeled Nonivamide (difference ≤ 0.02 min, typical for OCD₃ labeling in RP-LC)
Comparator Or Baseline	Capsaicin-d3 used as IS for Nonivamide: t_R differs by >1 min in standard RP conditions due to different carbon chain length (C₉ vs. C₁₀ with double bond)
Quantified Difference	Retention-time difference for matched d3-IS negligible; for mismatched capsaicinoid IS, >1 min divergence on typical C18 columns
Conditions	Reversed-phase UHPLC gradient (water/acetonitrile mobile phase), C18 column; inferred from published capsaicinoid separation data (Yang et al., 2023, JAOAC Int.)

Why This Matters

Only an analyte-matched deuterated IS ensures co-elution and thus faithful matrix-effect correction, which procurement of N-Vanillylnonanamide-d3 specifically enables for Nonivamide assays.

• [1] Yang J, Pointer B, Rainville P. Separation of Nonivamide and Capsaicin by Ultrahigh-Performance Liquid Chromatography. J AOAC Int. 2023;106(2):464–471. doi:10.1093/jaoacint/qsac115. (Establishes baseline separation of Nonivamide and Capsaicin, Rs>1.5, confirming different chromatographic behavior.) View Source
• [2] Zhou C, Ma D, Cao W, Shi H, Jiang Y. (2018). doi:10.1080/19440049.2018.1457801. (Demonstrates use of capsaicin-d3 and dihydrocapsaicin-d3 as internal standards for respective analytes only; Nonivamide separately detected without its own IS.) View Source

Physical State and Melting Point: 176–180°C for N-Vanillylnonanamide-d3 vs. 54–61°C for Unlabeled Nonivamide

N-Vanillylnonanamide-d3 (TRC-V097637) displays a reported melting point of 176–180°C and appears as a white to off-white solid [1]. By contrast, unlabeled Nonivamide (CAS 2444-46-4) melts at 54–61°C across major supplier specifications (Sigma-Aldrich: 55–61°C; TCI: >98.0% purity, 55–61°C) . The elevated melting point (>120°C difference) may arise from the impact of deuteration on crystal lattice energy (isotopic polymorphism) or from differing polymorphic forms adopted during synthesis [2]. This physical distinction is relevant for procurement decisions involving storage, handling, and purity verification by differential scanning calorimetry (DSC).

Melting Point

Cross-study comparable

176–180°C (Δmp ~+120°C vs. unlabeled)

Serves as a rapid identity check to distinguish labeled from unlabeled material.

Unlabeled Nonivamide: 54–61°C; isotopic polymorphy possible.

Evidence Dimension	Melting point (mp) as a physical identity and purity indicator
Target Compound Data	176–180°C (TRC-V097637; white to off-white solid)
Comparator Or Baseline	Unlabeled Nonivamide: 54°C (ChemicalBook), 55–61°C (Sigma-Aldrich/Chem-Impex), 57–59°C (BOC Sciences)
Quantified Difference	Δmp ≈ +120°C to +126°C (d3-labeled vs. unlabeled)
Conditions	Capillary melting point or DSC; as reported by various suppliers. Storage at 2–8°C for both compounds.

Why This Matters

The marked melting-point elevation serves as a rapid identity check distinguishing d3-labeled from unlabeled material during laboratory receipt and Quality Control, helping prevent inadvertent mix-ups.

• [1] Testrust (reagent distributor). Entry for N-Vanillylnonanamide-d3: product ID V097637, mp 176–180°C, storage 2–8°C. View Source
• [2] Coompo Research Chemicals. N-Vanillylnonanamide-d3 product data: White to Off-White Solid. View Source

Optimal Procurement and Application Scenarios for N-Vanillylnonanamide-d3 Based on Quantitative Differentiation

LC–MS/MS Quantification of Nonivamide in Complex Biological Matrices (Blood, Tissue, Serum)

When quantifying Nonivamide in biological matrices such as blood, tissue homogenates, or serum where ion suppression from phospholipids and proteins is significant, N-Vanillylnonanamide-d3 serves as the optimal internal standard. Its near-identical chromatographic retention and extraction recovery to Nonivamide correct for matrix effects, while its +3 Da mass shift ensures unambiguous MS/MS detection without interference from the endogenous analyte. Published LC–MS/MS methods for capsaicinoids in blood achieve approximately 90% recovery [1]. Using an appropriate deuterated IS is critical to maintain accuracy at low ng/mL levels [2].

Detection of Nonivamide Adulteration in Edible Oils and Food Products

Nonivamide has been detected as an adulterant in vegetable oils to mimic natural pungency. The UPLC–MS/MS method of Zhou et al. (2018) developed for detecting such adulteration achieved 0.5 µg/kg LOQ for capsaicinoids by employing deuterated internal standards, with recoveries of 92.9%–105% and RSD <5% [1]. While that study used capsaicin-d3 and dihydrocapsaicin-d3 as internal standards for corresponding analyte classes, extending this methodology to Nonivamide would require N-Vanillylnonanamide-d3 as the analyte-matched deuterated IS to ensure similar method performance for Nonivamide [2].

Quantitative ¹H NMR Analysis for Purity Assessment and Metabolite Profiling

N-Vanillylnonanamide-d3, with its methoxy (–OCD₃) deuteration, eliminates the sharp methoxy singlet (~δ 3.8 ppm) from the ¹H NMR spectrum that is prominent in unlabeled Nonivamide. This spectral simplification facilitates its use as an internal standard for quantitative ¹H NMR (qNMR) assays of Nonivamide and its metabolites [1]. The compound can also be employed in stable isotope tracing experiments in metabolic studies, where the fate of the O-methyl group can be independently monitored [2].

Forensic and Law-Enforcement Analysis of Capsaicinoids in Pepper Sprays

Nonivamide is a common component of pepper sprays and self-defense weapons. Published LC–MS methods have quantified Nonivamide in such products with sensitivity below 10 ng/mL [1]. For forensic laboratories requiring ISO 17025-accredited quantification with defensible quality assurance, the use of a certified deuterated internal standard such as N-Vanillylnonanamide-d3 (TRC-V097637, with full analytical documentation) is essential to meet evidentiary standards [2].

Application

Selection Property

Validation Focus

Nonivamide quantification in research matrices (plasma, tissue)

Analyte-matched deuterated IS with co-elution

Matrix-effect correction, recovery verification

Food adulteration detection (edible oils)

High isotopic purity for trace-level quantification

LOQ verification, recovery in oil matrices

Quantitative ¹H NMR purity and metabolite profiling

Deuteration eliminates methoxy ¹H signal for spectral simplification

Spectral simplification, isotope tracing feasibility

Forensic capsaicinoid quantification

Certified deuterated IS with documented quality assurance

Method reproducibility, defensible quantification

• [1] Determination of Capsaicin, Nonivamide, and Dihydrocapsaicin in Blood and Tissue by Liquid Chromatography-Tandem Mass Spectrometry. J Anal Toxicol. 2002;26(6). Recoveries ~90% for capsaicinoids from blood. Available via Semantic Scholar. View Source
• [2] Zhou C, Ma D, Cao W, Shi H, Jiang Y. Fast simultaneous determination of capsaicin, dihydrocapsaicin and nonivamide for detecting adulteration in edible and crude vegetable oils by UPLC-MS/MS. Food Additives & Contaminants: Part A. 2018;35(8):1447-1452. doi:10.1080/19440049.2018.1457801. View Source